![molecular formula C12H19ClN2O2S B2711248 Ethyl 2-(2-(piperidin-4-yl)thiazol-4-yl)acetate hydrochloride CAS No. 2172555-47-2](/img/structure/B2711248.png)
Ethyl 2-(2-(piperidin-4-yl)thiazol-4-yl)acetate hydrochloride
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Overview
Description
Ethyl 2-(2-(piperidin-4-yl)thiazol-4-yl)acetate hydrochloride is a chemical compound with the CAS Number: 2172555-47-2 . It has a molecular weight of 290.81 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H18N2O2S.ClH/c1-2-16-11(15)7-10-8-17-12(14-10)9-3-5-13-6-4-9;/h8-9,13H,2-7H2,1H3;1H . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
The compound has a molecular weight of 290.81 . More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the current resources.Scientific Research Applications
- Piperidine derivatives, including those containing thiazole moieties, play a crucial role in drug development. Researchers explore the synthesis and pharmacological evaluation of piperidines due to their presence in various pharmaceutical classes and alkaloids . Ethyl 2-(2-(piperidin-4-yl)thiazol-4-yl)acetate hydrochloride could serve as a scaffold for designing novel drugs with potential therapeutic effects.
- Thiazole-containing compounds have demonstrated anti-inflammatory activity. While further studies are needed, the compound’s structure suggests it could be explored as a potential anti-inflammatory agent .
- Piperidine derivatives often exhibit antimicrobial effects. Although specific data on this compound are scarce, its thiazole moiety may contribute to antimicrobial activity .
- The synthesis of substituted piperidines remains an active area of research. Investigating efficient methods for constructing piperidine derivatives, including those with thiazole substituents, contributes to the advancement of organic chemistry .
- Molecular modeling studies can predict the compound’s three-dimensional structure, energetics, and binding interactions. Such insights aid in understanding its behavior and guiding further experimental work .
Medicinal Chemistry and Drug Design
Anti-Inflammatory Agents
Antimicrobial Properties
Organic Synthesis and Methodology Development
Molecular Modeling and Computational Chemistry
Mechanism of Action
Target of Action
Thiazole derivatives, which include this compound, have been found to have diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
It is known that thiazole derivatives can interact with their targets in various ways, leading to a range of effects . For instance, some thiazole derivatives have shown anti-inflammatory activity comparable to that of standard ibuprofen .
Biochemical Pathways
Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may have multiple effects at the molecular and cellular level .
properties
IUPAC Name |
ethyl 2-(2-piperidin-4-yl-1,3-thiazol-4-yl)acetate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2S.ClH/c1-2-16-11(15)7-10-8-17-12(14-10)9-3-5-13-6-4-9;/h8-9,13H,2-7H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTHOSMZHEZJUNL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=CSC(=N1)C2CCNCC2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19ClN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.81 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-(2-(piperidin-4-yl)thiazol-4-yl)acetate hydrochloride |
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